![molecular formula C9H12F2N4 B1484135 6-(4,4-Difluoropiperidin-1-yl)pyridazin-3-amine CAS No. 2025937-08-8](/img/structure/B1484135.png)
6-(4,4-Difluoropiperidin-1-yl)pyridazin-3-amine
Overview
Description
Molecular Structure Analysis
The pyridazine ring, which is a part of this compound, is characterized by weak basicity, a high dipole moment that subtends π-π stacking interactions, and robust, dual hydrogen-bonding capacity that can be of importance in drug-target interactions . These properties contribute to unique applications in molecular recognition .Scientific Research Applications
Inhibition of NLRP3 Inflammasome
According to a patent filing, related pyridazin-3-yl phenol compounds have been identified as inhibitors of the NOD-like receptor protein 3 (NLRP3) inflammasome. This suggests that derivatives of the compound may have applications in treating diseases where the NLRP3 inflammasome plays a role, such as various inflammatory conditions .
Vasodilation Potential
Amide derivatives of pyridazinone compounds, which are structurally related to “6-(4,4-Difluoropiperidin-1-yl)pyridazin-3-amine,” have been explored for their vasodilatory potential. Substitution at specific positions on the pyridazinone ring has been shown to affect this potential, indicating possible applications in cardiovascular therapies .
Future Directions
The future directions of research on “6-(4,4-Difluoropiperidin-1-yl)pyridazin-3-amine” and similar compounds could involve further exploration of their pharmacological activities and potential applications in medicine . This could include studying their mechanisms of action and optimizing their chemical structures for better efficacy and safety .
properties
IUPAC Name |
6-(4,4-difluoropiperidin-1-yl)pyridazin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12F2N4/c10-9(11)3-5-15(6-4-9)8-2-1-7(12)13-14-8/h1-2H,3-6H2,(H2,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCMWAZAROQGWGT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(F)F)C2=NN=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12F2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4,4-Difluoropiperidin-1-yl)pyridazin-3-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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